Cas no 1185313-98-7 (1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride)

• Product Name: 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride
• CAS No: 1185313-98-7
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• CID: 1003715
• PubChem ID: 45786846
• Update Time: 2025-10-05

1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride
• 1-(pyridin-3-ylmethyl)piperidin-3-amine,dihydrochloride
• 1-Pyridin-3-ylmethyl-piperidin-3-ylamine dihydrochloride
• 1185313-98-7
• 1-(pyridin-3-ylmethyl)piperidin-3-amine dihydrochloride
• 1-[(Pyridin-3-yl)methyl]piperidin-3-amine--hydrogen chloride (1/2)
• 1-(pyridin-3-ylmethyl)piperidin-3-aminedihydrochloride
• DB-301580
• 1-(pyridin-3-ylmethyl)piperidin-3-amine;dihydrochloride
• DTXSID20671478
• AKOS015940987

• MDL： MFCD09607587
• Inchi： 1S/C11H17N3.2ClH/c12-11-4-2-6-14(9-11)8-10-3-1-5-13-7-10;;/h1,3,5,7,11H,2,4,6,8-9,12H2;2*1H
• InChI Key： CUUMJOMHAXBASJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=NC=CC=2)CCCC(C1)N

Computed Properties

• Exact Mass: 263.0956030g/mol
• Monoisotopic Mass: 263.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride

Comprehensive Overview of 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride (CAS No. 1185313-98-7): Properties, Applications, and Research Insights

1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride (CAS No. 1185313-98-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a pyridine ring linked to a piperidine moiety via a methylene bridge, with an amine group at the 3-position of the piperidine ring. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications.

In recent years, the demand for heterocyclic compounds like 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride has surged, driven by their versatility in drug discovery and material science. Researchers frequently explore its potential as a building block for designing novel pharmacophores, particularly in central nervous system (CNS) targeting molecules. Its structural similarity to bioactive alkaloids has also sparked interest in natural product synthesis and medicinal chemistry optimization.

The compound's mechanism of action and structure-activity relationship (SAR) are subjects of ongoing studies. For instance, its pyridinylmethyl group may interact with aromatic residues in enzyme binding sites, while the piperidinamine moiety could influence bioavailability and metabolic stability. Such insights are critical for addressing modern challenges in drug development, including improving blood-brain barrier penetration and reducing off-target effects—a hot topic in precision medicine.

From a synthetic perspective, CAS 1185313-98-7 is typically prepared through multi-step organic reactions involving reductive amination or nucleophilic substitution. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, MS) ensure high purity, a key concern for laboratories focusing on high-throughput screening (HTS) or combinatorial chemistry. These methodologies align with the growing emphasis on green chemistry principles, where researchers seek to minimize waste and optimize yields.

Beyond pharmaceuticals, 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride finds utility in agrochemical research and catalysis. Its nitrogen-rich structure makes it a candidate for ligand design in transition-metal complexes, relevant to sustainable energy applications such as hydrogen storage or CO2 capture—areas trending in environmental science. Additionally, its potential role in supramolecular chemistry for sensor development is under investigation, reflecting interdisciplinary innovation.

Safety and handling protocols for this compound adhere to standard laboratory practices. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during handling—a reminder of the increasing focus on laboratory safety culture in academic and industrial settings. Storage conditions typically involve cool, dry environments to preserve stability, a detail crucial for quality control in long-term research projects.

In summary, 1-(3-Pyridinylmethyl)-3-piperidinamine hydrochloride (CAS No. 1185313-98-7) represents a multifaceted tool for scientific advancement. Its applications span from drug discovery to materials engineering, resonating with current trends like AI-assisted molecular design and sustainable chemistry. As research continues to unravel its full potential, this compound remains a valuable asset for addressing global challenges in health and technology.